Cas no 2229618-54-4 (4-(1-amino-2,2-difluoroethyl)-2-(dimethylamino)methylphenol)

• Product Name: 4-(1-amino-2,2-difluoroethyl)-2-(dimethylamino)methylphenol
• CAS No: 2229618-54-4
• MF: C₁₁H₁₆F₂N₂O
• MW: 230.254349708557
• CID: 5943672
• PubChem ID: 165711387
• Update Time: 2025-05-22

4-(1-amino-2,2-difluoroethyl)-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2,2-difluoroethyl)-2-(dimethylamino)methylphenol
• 2229618-54-4
• EN300-1971596
• 4-(1-amino-2,2-difluoroethyl)-2-[(dimethylamino)methyl]phenol

• Inchi： 1S/C11H16F2N2O/c1-15(2)6-8-5-7(3-4-9(8)16)10(14)11(12)13/h3-5,10-11,16H,6,14H2,1-2H3
• InChI Key： USIRNIOJWWTHCV-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)CN(C)C)O)N)F

Computed Properties

• Exact Mass: 230.12306946g/mol
• Monoisotopic Mass: 230.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(1-amino-2,2-difluoroethyl)-2-(dimethylamino)methylphenol

4-(1-amino-2,2-difluoroethyl)-2-(dimethylamino)methylphenol: A Comprehensive Overview

4-(1-amino-2,2-difluoroethyl)-2-(dimethylamino)methylphenol, also known by its CAS number 2229618-54-4, is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure features a phenol ring substituted with two distinct groups: a 1-amino-2,2-difluoroethyl group and a dimethylaminomethyl group. These substituents contribute to the compound's versatile chemical properties and reactivity.

The synthesis of 4-(1-amino-2,2-difluoroethyl)-2-(dimethylamino)methylphenol involves a multi-step process that typically begins with the preparation of the phenol derivative. The introduction of the amino group and the dimethylaminomethyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The presence of both amino and phenolic groups makes it an attractive candidate for designing bioactive molecules. For instance, researchers have explored its potential as an anti-inflammatory agent by leveraging its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, the dimethylaminomethyl group enhances the compound's solubility and bioavailability, making it suitable for oral administration.

In the field of agrochemistry, 4-(1-amino-2,2-difluoroethyl)-2-(dimethylamino)methylphenol has shown potential as a precursor for herbicides and fungicides. Its ability to interact with key biochemical pathways in plants and pathogens makes it a valuable building block for developing more effective agricultural chemicals. Recent studies have also highlighted its role in enhancing plant resistance to abiotic stress conditions such as drought and salinity.

The unique electronic properties of this compound also make it an interesting candidate for materials science applications. For example, researchers have investigated its use in the development of advanced polymers and coatings with improved thermal stability and mechanical strength. The fluorine atoms in the 1-amino-2,2-difluoroethyl group contribute to the compound's hydrophobicity, which is advantageous for certain industrial applications.

From a structural perspective, the compound's phenolic ring serves as a versatile platform for further functionalization. The amino group can undergo various reactions, such as alkylation or acylation, to introduce additional functionalities. This flexibility allows chemists to tailor the compound's properties for specific applications. Recent advancements in click chemistry have further expanded the possibilities for modifying this compound with ease and precision.

In terms of safety and handling, 4-(1-amino-2,2-difluoroethyl)-2-(dimethylamino)methylphenol exhibits moderate toxicity levels when exposed to biological systems. However, its toxicity profile is considered acceptable for controlled industrial and laboratory use. Proper protective measures should be taken during synthesis and handling to ensure compliance with occupational safety standards.

The growing interest in this compound has led to increased research activity worldwide. Collaborative efforts between academic institutions and industry partners have resulted in numerous breakthroughs in understanding its chemical behavior and optimizing its production processes. As technology continues to advance, it is expected that new applications for 4-(1-amino-2,2-difluoroethyl)-2-(dimethylamino)methylphenol will emerge across diverse industries.